Cas no 81887-60-7 (2-Furanmethanol, tetrahydro-3,3-dimethyl-)

• Product Name: 2-Furanmethanol, tetrahydro-3,3-dimethyl-
• CAS No: 81887-60-7
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 702737
• PubChem ID: 12931498
• Update Time: 2025-06-07

2-Furanmethanol, tetrahydro-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, tetrahydro-3,3-dimethyl-
• (3,3-dimethyloxolan-2-yl)methanol
• YUELKLVMAKNWKQ-UHFFFAOYSA-N
• DTXSID10513272
• (3,3-dimethyl-tetrahydro-furan-2-yl)-methanol
• SCHEMBL3513002
• 81887-60-7
• EN300-7258147

• Inchi： 1S/C7H14O2/c1-7(2)3-4-9-6(7)5-8/h6,8H,3-5H2,1-2H3
• InChI Key： YUELKLVMAKNWKQ-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C)C1CO

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-Furanmethanol, tetrahydro-3,3-dimethyl-

2-Furanmethanol, tetrahydro-3,3-dimethyl- (CAS No. 81887-60-7): An Overview of Its Properties and Applications

2-Furanmethanol, tetrahydro-3,3-dimethyl- (CAS No. 81887-60-7) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as 3,3-Dimethyltetrahydrofuranmethanol, is characterized by its unique structural features and chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 2-Furanmethanol, tetrahydro-3,3-dimethyl- is C₇H₁₄O₂, and its molecular weight is 130.18 g/mol. The compound is a colorless liquid with a boiling point of approximately 155°C at 760 mmHg and a melting point of -45°C. It is soluble in water and many organic solvents, which enhances its utility in various chemical reactions.

2-Furanmethanol, tetrahydro-3,3-dimethyl- has gained significant attention in recent years due to its potential applications in the synthesis of pharmaceuticals and agrochemicals. Its unique structure, featuring a tetrahydrofuran ring with two methyl groups at the 3-position and a hydroxymethyl group at the 2-position, provides a versatile platform for further chemical modifications. This structural versatility allows for the introduction of various functional groups, enabling the synthesis of complex molecules with diverse biological activities.

In the pharmaceutical industry, 2-Furanmethanol, tetrahydro-3,3-dimethyl- has been explored as an intermediate in the synthesis of drugs targeting various therapeutic areas. For example, recent studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. One notable application is in the development of selective COX-2 inhibitors, which are used to treat chronic inflammatory conditions such as arthritis without causing significant gastrointestinal side effects.

Beyond its pharmaceutical applications, 2-Furanmethanol, tetrahydro-3,3-dimethyl- has also found use in the agrochemical industry. Its ability to undergo selective chemical transformations makes it an attractive starting material for the synthesis of pesticides and herbicides. Research has demonstrated that certain derivatives of this compound exhibit high efficacy against a range of plant pathogens and pests, making them valuable tools in crop protection.

The synthetic routes to produce 2-Furanmethanol, tetrahydro-3,3-dimethyl- have been extensively studied and optimized over the years. One common method involves the catalytic hydrogenation of furan derivatives followed by selective functional group manipulations. Recent advancements in catalysis have led to more efficient and environmentally friendly processes for the large-scale production of this compound. For instance, the use of heterogeneous catalysts such as palladium on carbon (Pd/C) has significantly improved yield and selectivity while reducing waste generation.

In addition to its synthetic utility, 2-Furanmethanol, tetrahydro-3,3-dimethyl- has been investigated for its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereocenters in its structure allows for the preparation of enantiomerically pure compounds through chiral catalysis or resolution techniques. This property is particularly valuable in the synthesis of chiral drugs and other bioactive molecules where enantiomeric purity is crucial for efficacy and safety.

The environmental impact of 2-Furanmethanol, tetrahydro-3,3-dimethyl- has also been a subject of research. Studies have shown that this compound exhibits low toxicity to aquatic organisms and does not persist in the environment when used under controlled conditions. However, proper handling and disposal practices are still recommended to minimize any potential environmental risks.

In conclusion, 2-Furanmethanol, tetrahydro-3,3-dimethyl- (CAS No. 81887-60-7) is a highly versatile organic compound with significant potential in various industrial applications. Its unique structural features and chemical properties make it an attractive intermediate for the synthesis of pharmaceuticals, agrochemicals, and other bioactive molecules. Ongoing research continues to uncover new applications and improve synthetic methods for this important compound.